Cas no 75207-54-4 (2-Pentacosanone)

• Product Name: 2-Pentacosanone
• CAS No: 75207-54-4
• MF: C₂₅H₅₀O
• MW: 366.663908481598
• CID: 558465
• PubChem ID: 547856
• Update Time: 2025-08-05

2-Pentacosanone Chemical and Physical Properties

Names and Identifiers

• 2-Pentacosanone
• pentacosan-2-one
• 104921-43-9
• pentacosa-2-one
• Pentacosanone
• CDTIEPBCRWXMBD-UHFFFAOYSA-N
• 75207-54-4
• SCHEMBL1412970
• F77320
• Pentacosanone;
• Pentacosane-2-one

• Inchi： 1S/C25H50O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(2)26/h3-24H2,1-2H3
• InChI Key： CDTIEPBCRWXMBD-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 366.3864
• Monoisotopic Mass: 366.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 22
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.8676 (rough estimate)
• Melting Point: 72°C (estimate)
• Boiling Point: 422.38°C (rough estimate)
• Flash Point: 38.1°C
• Refractive Index: 1.4701 (estimate)
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Pentacosanone

2-Pentacosanone (CAS No. 75207-54-4): A Comprehensive Overview

2-Pentacosanone, also known by its CAS registry number 75207-54-4, is a long-chain ketone with significant applications in various scientific and industrial domains. This compound, chemically represented as C₂₅H₅₀O, belongs to the class of fatty ketones and is characterized by its straight-chain structure with a ketone group at the second carbon position. The molecule's structure makes it highly stable and versatile, contributing to its diverse uses in fields such as materials science, pharmacology, and environmental chemistry.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the properties of 2-pentacosanone. For instance, studies utilizing high-resolution mass spectrometry have provided insights into its molecular interactions and stability under varying environmental conditions. These findings are particularly relevant for industries relying on fatty ketones for manufacturing processes, such as the production of specialty chemicals and biodegradable materials.

The synthesis of 2-pentacosanone typically involves the oxidation of corresponding alcohols or through the controlled cleavage of longer-chain hydrocarbons. Researchers have explored various catalytic systems to optimize the synthesis process, ensuring high yields and minimal by-products. For example, the use of transition metal catalysts has shown promise in facilitating selective oxidation reactions, which is a critical area of focus for sustainable chemical production.

In terms of applications, 2-pentacosanone has gained attention in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its use in creating novel coordination polymers and hybrid materials. These materials exhibit unique mechanical and electronic properties, making them suitable for applications in sensors, catalysis, and energy storage devices.

Another emerging area of research involves the use of 2-pentacosanone in pharmacological studies. Preclinical trials have demonstrated its potential as a drug delivery agent due to its biocompatibility and ability to encapsulate hydrophobic drugs. This property is particularly advantageous in targeted drug delivery systems, where controlled release mechanisms are essential for maximizing therapeutic efficacy while minimizing side effects.

Environmental scientists have also investigated the biodegradation pathways of 2-pentacosanone, highlighting its potential as a sustainable alternative to traditional petrochemical-based compounds. Studies conducted under simulated environmental conditions reveal that 2-pentacosanone undergoes rapid microbial degradation, reducing its persistence in ecosystems. This characteristic aligns with global efforts to develop eco-friendly chemicals that minimize ecological footprint.

The commercial availability of 2-pentacosanone (CAS No. 75207-54-4) has been supported by advancements in purification techniques. High-performance liquid chromatography (HPLC) and other chromatographic methods have enabled manufacturers to achieve high purity levels, ensuring consistent product quality. This is crucial for maintaining reliability in industrial applications where precise chemical composition is paramount.

In conclusion, 2-pentacosanone (CAS No. 75207-54-4) stands out as a multifaceted compound with expanding applications across diverse scientific disciplines. Ongoing research continues to uncover new potentials for this compound, driven by innovations in synthesis methods, material science, and environmental chemistry. As industries increasingly prioritize sustainability and efficiency, 2-pentacosanone is poised to play an even more significant role in shaping future technologies and products.